Cas no 873300-63-1 (7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde)

• Product Name: 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
• CAS No: 873300-63-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 1876656
• PubChem ID: 18524034
• Update Time: 2025-10-31

7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 1,2-dihydro-7-(methylthio)-2-oxo-
• 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
• 7-Methylsulfanyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• CS-0359255
• AKOS000301606
• SB71294
• 7-methylsulfanyl-2-oxo-1H-quinoline-3-carbaldehyde
• DB-350844
• 873300-63-1
• 7-(Methylthio)-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• 2-Hydroxy-7-(methylthio)quinoline-3-carbaldehyde
• DTXSID301194782
• 1,2-Dihydro-7-(methylthio)-2-oxo-3-quinolinecarboxaldehyde
• 7-(methylsulfanyl)-2-oxo-1H-quinoline-3-carbaldehyde

• MDL： MFCD08445792
• Inchi： 1S/C11H9NO2S/c1-15-9-3-2-7-4-8(6-13)11(14)12-10(7)5-9/h2-6H,1H3,(H,12,14)
• InChI Key： WHTPQVGRZBWWFK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2C=C(C=O)C(NC=2C=1)=O

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.5Ų

7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde

Introduction to 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde (CAS No. 873300-63-1)

7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde (CAS No. 873300-63-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde features a quinoline core with a methylsulfanyl group at the 7-position and a carbonyl group at the 2-position, making it an intriguing candidate for various biochemical studies.

The chemical structure of 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde can be represented as follows:

This compound has been extensively studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has highlighted its ability to inhibit specific enzymes and pathways involved in disease progression, making it a valuable lead compound for drug discovery.

In the realm of antimicrobial research, 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde has shown promising results against a variety of bacterial strains. Studies have demonstrated its effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria, which is particularly significant given the increasing prevalence of antibiotic-resistant pathogens. The mechanism of action is thought to involve disruption of bacterial cell membranes and interference with essential metabolic processes.

Beyond its antimicrobial properties, 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde has also been investigated for its antiviral activity. Research has shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is believed to involve interference with viral entry into host cells and inhibition of viral enzyme activity.

In the context of cancer research, 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde has exhibited potent anticancer effects in both in vitro and in vivo models. Studies have demonstrated its ability to induce apoptosis in cancer cells through the activation of pro-apoptotic signaling pathways. Additionally, this compound has shown selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for potential cancer therapeutics.

The pharmacokinetic properties of 7-Methylsulfanyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde have also been evaluated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes make it an attractive candidate for further development.

To further enhance its therapeutic potential, researchers are exploring various modifications to the chemical structure of 7-Methylsulfanyl-2-o xo -1 , 2 -d ihydro -q uinoline -3 -c arbaldehyde strong>. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. For example, substituting different functional groups at various positions on the quinoline ring can lead to compounds with enhanced biological activities.

In conclusion, 7-Methylsulfanyl - 2 - ox o - 1 , 2 - dihydro - q uinoline - 3 - c arbaldehyde (CAS No . 8 7 3 300 -6 3 -1 ) strong > is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important lead compound for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.